Cas no 2869955-50-8 (5-(benzyloxy)-4-chloro-6-methylpyrimidine)

5-(benzyloxy)-4-chloro-6-methylpyrimidine structure
2869955-50-8 structure
Product Name:5-(benzyloxy)-4-chloro-6-methylpyrimidine
CAS No:2869955-50-8
MF:C12H11ClN2O
MW:234.68154168129
CID:6961093
PubChem ID:144134499
Update Time:2025-06-16

5-(benzyloxy)-4-chloro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • DB-381643
    • SCHEMBL22293329
    • 2869955-50-8
    • 5-(Benzyloxy)-4-chloro-6-methylpyrimidine
    • 5-(benzyloxy)-4-chloro-6-methylpyrimidine
    • Inchi: 1S/C12H11ClN2O/c1-9-11(12(13)15-8-14-9)16-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3
    • InChI Key: ZJTYKFRCFRHLOY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=NC=N1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.0559907Da
  • Monoisotopic Mass: 234.0559907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35Ų

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